Cas no 1216711-20-4 (N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride)

• Product Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride
• CAS No: 1216711-20-4
• MF: C₂₀H₂₄ClN₃O₄S
• MW: 437.940262794495
• CID: 5472369
• Update Time: 2025-06-21

N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-(4-ethoxy-2-benzothiazolyl)-N-[2-(4-morpholinyl)ethyl]-, hydrochloride (1:1)
• N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride

• Inchi： 1S/C20H23N3O4S.ClH/c1-2-26-15-5-3-7-17-18(15)21-20(28-17)23(19(24)16-6-4-12-27-16)9-8-22-10-13-25-14-11-22;/h3-7,12H,2,8-11,13-14H2,1H3;1H
• InChI Key： CARNJAPEDXACEY-UHFFFAOYSA-N
• SMILES： N(C1SC2=CC=CC(OCC)=C2N=1)(CCN1CCOCC1)C(C1OC=CC=1)=O.Cl

Additional information on N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride

Introduction to N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride (CAS No. 1216711-20-4)

N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride, identified by its CAS number 1216711-20-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of this compound is characterized by a benzothiazole core, which is a well-known pharmacophore in drug discovery. The benzothiazole moiety is a fused heterocyclic system consisting of a benzene ring and a thiazole ring, which are connected at the 1 and 3 positions. This structural motif is known to contribute to the biological activity of various pharmaceutical compounds by interacting with specific targets in biological systems.

In recent years, there has been growing interest in the development of molecules that incorporate both benzothiazole and morpholine functionalities. The combination of these two heterocyclic systems is particularly attractive due to the synergistic effects they can exhibit when incorporated into a single molecular framework. This synergy can lead to enhanced binding affinity and improved pharmacokinetic properties, making such compounds more promising candidates for drug development.

The presence of the 4-ethoxy group on the benzothiazole ring further modulates the electronic properties of the molecule, influencing its interactions with biological targets. Ethoxy substitution is a common strategy in medicinal chemistry to fine-tune the pharmacological profile of compounds. By introducing an ethoxy group at the 4-position, the compound may exhibit altered solubility, metabolic stability, and receptor binding characteristics.

The amide linkage in the molecule, specifically at the 2-position of the furan ring, serves as a crucial pharmacophoric element. Amides are known to be important functional groups in drug design due to their ability to form hydrogen bonds with biological targets. The specific positioning of the amide group in this compound may contribute to its binding interactions with proteins and enzymes involved in various biological pathways.

The morpholine moiety at the N-terminal part of the molecule adds another layer of complexity to its pharmacological profile. Morpholine derivatives are known for their versatility in drug design, often contributing to improved oral bioavailability and reduced toxicity. The presence of morpholine in this compound suggests that it may exhibit favorable pharmacokinetic properties, which are essential for successful drug development.

Recent studies have highlighted the potential of N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride as a lead compound for further optimization towards therapeutic applications. Research has demonstrated that derivatives of this compound can exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. These findings underscore the importance of this compound as a starting point for developing novel drugs.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development as it affects bioavailability and therapeutic efficacy. By converting the free base form into its hydrochloride salt, researchers can improve the pharmacokinetic properties of the compound, ensuring better absorption and distribution within the body.

In conclusion, N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride (CAS No. 1216711-20-4) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive starting point for developing novel therapeutic agents. Continued research into this compound and its derivatives holds great promise for advancing our understanding of disease mechanisms and developing new treatments.